Cas no 17921-64-1 (3β-O-Acetyl-androsta-5,15-dien-17-one)

3β-O-Acetyl-androsta-5,15-dien-17-one structure
17921-64-1 structure
Product Name:3β-O-Acetyl-androsta-5,15-dien-17-one
CAS No:17921-64-1
MF:C21H28O3
MW:328.445226669312
CID:1059908
PubChem ID:71312918
Update Time:2025-04-20

3β-O-Acetyl-androsta-5,15-dien-17-one Chemical and Physical Properties

Names and Identifiers

    • 3β-O-Acetyl-androsta-5,15-dien-17-one
    • [(3R,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14-decahydrocyclopenta[a]phenanthren-3-yl] acetate
    • 3β-Hydroxy-androsta-5,15-dien-17-one Acetate
    • A-Acetoxy-5,15-androstadien-17-one
    • A-Hydroxy-androsta-5,15-dien-17-one Acetate
    • A-O-Acetyl-androsta-5,15-dien-17-one
    • 3β-Acetoxy-5,15-androstadien-17-one
    • 3beta-O-Acetyl-androsta-5,15-dien-17-one
    • DTXSID30746944
    • (3alpha)-17-Oxoandrosta-5,15-dien-3-yl acetate
    • 3beta-Acetoxy-5,15-androstadien-17-one; 3beta-Hydroxy-androsta-5,15-dien-17-one Acetate
    • 3b-O-Acetyl-androsta-5,15-dien-17-one
    • 17921-64-1
    • Inchi: 1S/C21H28O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6-7,15-18H,5,8-12H2,1-3H3/t15-,16+,17+,18+,20+,21+/m1/s1
    • InChI Key: GQJWVZYRXPVQLI-KPKYYQPRSA-N
    • SMILES: O(C(C)=O)[C@@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3C=CC([C@@]3(C)CC[C@@H]12)=O

Computed Properties

  • Exact Mass: 328.20400
  • Monoisotopic Mass: 328.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 4.22600

3β-O-Acetyl-androsta-5,15-dien-17-one Pricemore >>

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3β-O-Acetyl-androsta-5,15-dien-17-one Production Method

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